Cas no 898442-28-9 (ethyl 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetate)

• Product Name: ethyl 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetate
• CAS No: 898442-28-9
• MF: C₂₀H₂₃FN₂O₅
• MW: 390.405429124832
• CID: 5483980
• Update Time: 2025-07-20

ethyl 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[6-[[4-(4-fluorophenyl)-1-piperazinyl]methyl]-4-oxo-4H-pyran-3-yl]oxy]-, ethyl ester
• ethyl 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetate

• Inchi： 1S/C20H23FN2O5/c1-2-26-20(25)14-28-19-13-27-17(11-18(19)24)12-22-7-9-23(10-8-22)16-5-3-15(21)4-6-16/h3-6,11,13H,2,7-10,12,14H2,1H3
• InChI Key： GSTRRSNPQRMZIH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1C(=O)C=C(CN2CCN(C3=CC=C(F)C=C3)CC2)OC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on ethyl 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetate

Ethyl 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetate: A Comprehensive Overview of Its Chemical Structure and Pharmacological Significance

Ethyl 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique molecular architecture and potential therapeutic applications. This compound, with the CAS number 898442-28-9, represents a novel class of molecules that combine multiple pharmacophoric elements, including a 4-fluorophenyl group, a piperazin-1-ylmethyl moiety, and a 4-oxo-4H-pyran-3-yl ring system. The structural complexity of this compound is further enhanced by its ester functional group, which contributes to its solubility and metabolic stability in biological systems.

Recent studies have highlighted the importance of 4-fluorophenyl substitutions in modulating the pharmacokinetic properties of drug candidates. The introduction of a fluorine atom at the para-position of the phenyl ring is known to increase the lipophilicity and metabolic stability of aromatic compounds, which is a critical factor in the design of long-acting therapeutic agents. In the context of Ethyl 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetate, this substitution may play a pivotal role in enhancing its ability to cross the blood-brain barrier, making it a promising candidate for neurodegenerative disease research.

The piperazin-1-ylmethyl group is another key structural element of this compound. Piperazines are widely used in pharmaceutical chemistry due to their ability to interact with a variety of biological targets, including ion channels and neurotransmitter receptors. The presence of a piperazin-1-ylmethyl moiety in Ethyl 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetate suggests potential interactions with G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways. This feature may underpin its potential as a modulator of central nervous system (CNS) activity.

The 4-oxo-4H-pyran-3-yl ring system is a defining characteristic of this compound, contributing to its unique pharmacophoric profile. Pyran rings are commonly found in natural products and synthetic molecules with diverse biological activities, ranging from anti-inflammatory to antitumor properties. The presence of a ketone group at the 4-position of the pyran ring may enhance the compound's ability to engage in hydrogen bonding interactions with target proteins, thereby improving its binding affinity and selectivity.

Recent advances in medicinal chemistry have emphasized the importance of multi-target drug design, and Ethyl 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetate exemplifies this approach. The combination of a 4-fluorophenyl group, a piperazin-1-ylmethyl moiety, and a 4-oxo-4H-pyran-3-yl ring system allows this compound to potentially engage multiple biological targets simultaneously. This multi-targeting capability is particularly valuable in the treatment of complex diseases such as Alzheimer's, where multiple pathological mechanisms are involved.

Studies published in 2023 have demonstrated the potential of Ethyl 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetate as a candidate for the treatment of neuroinflammatory conditions. Researchers have reported that this compound exhibits significant anti-inflammatory activity in vitro, with the ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have therapeutic potential in the management of autoimmune disorders and inflammatory diseases.

From a synthetic perspective, the preparation of Ethyl 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization steps. The use of microwave-assisted synthesis has been shown to significantly improve the efficiency of the reaction, reducing both the time and the amount of reagents required. This synthetic approach is particularly relevant in the context of drug discovery, where the development of scalable and environmentally sustainable methods is essential.

Pharmacokinetic studies of Ethyl 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetate have revealed promising results, with the compound demonstrating good oral bioavailability and a favorable half-life in preclinical models. The presence of the ester functional group is believed to contribute to its improved solubility and metabolic stability, which are critical parameters for the development of orally administered drugs.

While the therapeutic potential of Ethyl 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetate is still under investigation, its unique molecular structure and the presence of multiple pharmacophoric elements suggest that it could represent a valuable lead compound for the development of new therapeutic agents. Ongoing research is focused on optimizing its chemical properties to enhance its efficacy and reduce potential side effects, with the ultimate goal of translating these findings into clinical applications.